N-cyclopropyl-7-fluoroquinazolin-4-amine

• Molecular Formula: C11H10FN3
• Molecular Weight: 203.22 g/mol
• IUPAC Name: N-cyclopropyl-7-fluoroquinazolin-4-amine
• InChI: InChI=1S/C11H10FN3/c12-7-1-4-9-10(5-7)13-6-14-11(9)15-8-2-3-8/h1,4-6,8H,2-3H2,(H,13,14,15)
• InChI Key: WFFYTNCVSIYREK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=NC=NC3=C2C=CC(=C3)F

Description

N-cyclopropyl-7-fluoroquinazolin-4-amine is a quinazoline derivative characterized by a cyclopropyl group at the 4-amine position and a fluorine atom at the 7-position of the quinazoline core. The cyclopropyl group is known to enhance metabolic stability and binding affinity in drug design, while the fluorine atom at position 7 can influence electronic properties and bioavailability .

Comparison with Similar Compounds

Structural and Functional Analogues

2-Chloro-N,N-diethyl-7-fluoroquinazolin-4-amine

• Structure : Features a chlorine atom at position 2 and diethyl groups on the 4-amine, with a fluorine at position 6.
• Synthesis : Optimized via three steps: cyclization, chlorination, and nucleophilic substitution, achieving high purity (>95%) .
• Key Differences :
  • The diethylamine substituent may reduce metabolic stability compared to the cyclopropyl group in the target compound.
  • Chlorine at position 2 could enhance electrophilicity but increase toxicity risks.

N-(3-Chloro-4-fluorophenyl)-7-methoxy-6-[3-(morpholin-4-yl)propoxy]-N-[3-(morpholin-4-yl)propyl]quinazolin-4-amine

• Structure : Incorporates morpholine moieties and a methoxy group, increasing molecular complexity and weight (MW: 574.09) .
• Applications : Used in pharmaceutical research for its versatility in material science and kinase inhibition.
• Key Differences: Bulky substituents (morpholine, methoxy) improve solubility but may hinder blood-brain barrier penetration.

Compounds 44–47 from

• Structure : Include cyclopropyl and pyrazole groups, with trifluoromethylbenzamide extensions.
• Synthesis : Multi-step processes using bromophenyl intermediates and stereoselective amination .
• Key Differences :
  • Extended aromatic systems (e.g., pyrazole) enhance target specificity but complicate synthesis.
  • Cyclopropyl groups in these compounds are attached to phenyl rings rather than the quinazoline core.

Comparative Data Table

Compound Name	Substituents (Positions)	Molecular Weight	Synthesis Steps	Key Advantages	Limitations	References
N-cyclopropyl-7-fluoroquinazolin-4-amine	Cyclopropyl (4-amine), F (7)	~245.3 (calc.)	Not reported	Metabolic stability, simplicity	No direct bioactivity data	—
2-Chloro-N,N-diethyl-7-fluoroquinazolin-4-amine	Cl (2), Diethyl (4-amine), F (7)	~271.7 (calc.)	3 steps	High purity, scalable synthesis	Potential toxicity from Cl
Gefitinib Impurity 13 ()	Morpholine, methoxy, Cl, F	574.09	Complex	Solubility, material science utility	High molecular weight, complexity
Compounds 44–47 ()	Cyclopropyl-phenyl, pyrazole	~550–600	Multi-step	Target specificity, stereoselectivity	Synthesis challenges

Key Research Findings

• Synthetic Efficiency : The three-step synthesis of 2-chloro-N,N-diethyl-7-fluoroquinazolin-4-amine demonstrates industrial feasibility, whereas morpholine-containing analogs require more complex protocols .
• Bioactivity Insights : Cyclopropyl groups in ’s compounds improve binding to kinase targets, suggesting similar benefits for N-cyclopropyl-7-fluoroquinazolin-4-amine .
• Safety and Stability : Fluorine at position 7 enhances electronic properties but may require balancing with substituents like cyclopropyl to avoid excessive hydrophobicity .